![molecular formula C19H18N4O4 B6638785 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide]](/img/structure/B6638785.png)
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide], also known as IMCA, is a chemical compound that has been studied for its potential applications in scientific research. IMCA is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] is not fully understood, but it is believed to involve the modulation of ion channels and receptors in cells. 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to activate the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception and inflammation. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to inhibit the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to reduce oxidative stress and inflammation in cells. In vivo studies have shown that 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can reduce pain and inflammation in animal models.
Advantages and Limitations for Lab Experiments
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has several advantages for use in lab experiments. It is a relatively stable and soluble compound that can be easily synthesized and purified. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to have low toxicity in cell and animal models. However, there are also limitations to the use of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has limited solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
There are several potential future directions for the study of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide]. One area of research could involve further elucidating the mechanism of action of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide], particularly its effects on ion channels and receptors. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] could be studied for its potential applications in other scientific research fields, such as immunology and infectious diseases. Finally, the development of new 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] derivatives with improved solubility and bioactivity could be explored.
Synthesis Methods
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can be synthesized through a multi-step process involving the reaction of imidazole-4,5-dicarboxylic acid with 2-methoxyaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug development. In neuroscience, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to modulate the activity of ion channels and receptors, which can have implications for the treatment of neurological disorders such as epilepsy and Parkinson's disease. In cancer research, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been studied for its potential to inhibit the growth of cancer cells and induce apoptosis. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been investigated as a potential drug candidate for the treatment of various diseases, including diabetes and inflammation.
properties
IUPAC Name |
4-N,5-N-bis(2-methoxyphenyl)-1H-imidazole-4,5-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4/c1-26-14-9-5-3-7-12(14)22-18(24)16-17(21-11-20-16)19(25)23-13-8-4-6-10-15(13)27-2/h3-11H,1-2H3,(H,20,21)(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCUKLUJYKUXHKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(N=CN2)C(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.